4-Methyl-3-(5-methylthiophen-2-YL)-1H-pyrazol-5-amine

• Molecular Formula: C9H11N3S
• Molecular Weight: 193.27 g/mol
• SMILES: CC1=CC=C(S1)C2=C(C(=NN2)N)C
• InChI: InChI=1S/C9H11N3S/c1-5-3-4-7(13-5)8-6(2)9(10)12-11-8/h3-4H,1-2H3,(H3,10,11,12)
• InChIKey: ZKPGGKUYPZOCGE-UHFFFAOYSA-N

4-Methyl-3-(5-methylthiophen-2-yl)-1H-pyrazol-5-amine Baseline Profile

4-Methyl-3-(5-methylthiophen-2-yl)-1H-pyrazol-5-amine (CAS 1187767-21-0) is a small-molecule heterocyclic compound that combines a pyrazole core with a thiophene moiety [1]. With a molecular formula of C9H11N3S and a molecular weight of 193.27 g/mol, it belongs to a class of thiophene-appended 5-aminopyrazoles that are extensively investigated as privileged scaffolds in medicinal chemistry for anticancer, anti-inflammatory, and kinase inhibition applications [1]. This compound is typically supplied as a research-grade building block with a purity of 95% and is used exclusively for in vitro and in vivo laboratory investigations .

ScaffoldPyrazole-thiophene heterocycle for kinase inhibitor studies

FitSAR-driven anticancer and anti-inflammatory research

UseIn vitro and in vivo laboratory investigations (RUO)

• [1] Chemsrc. 4-Methyl-3-(5-methylthiophen-2-YL)-1H-pyrazol-5-amine. CAS 1187767-21-0. View Source

4-Methyl-3-(5-methylthiophen-2-yl)-1H-pyrazol-5-amine: Why Substitution Fails

The biological performance of thiophene-pyrazole hybrids is exquisitely sensitive to even minor structural modifications. The specific substitution pattern—a 4-methyl group on the pyrazole ring and a 5-methyl substituent on the thiophene ring—can drastically alter electronic distribution, steric interactions, and, consequently, target binding affinity and selectivity [1]. SAR studies have demonstrated that the presence of electron-donating substituents like the methyl group on the aromatic ring and thiophene linkage is critical for enhanced cytotoxicity and isoform selectivity [1][2]. Therefore, substituting 4-Methyl-3-(5-methylthiophen-2-yl)-1H-pyrazol-5-amine with a structurally similar analog (e.g., a des-methyl or differently substituted derivative) without direct comparative data would introduce significant and unpredictable variability in experimental outcomes, compromising the reproducibility and interpretability of research findings [2].

SAR-sensitive scaffold

Minor structural changes may alter target affinity and isoform selectivity; des-methyl or differently substituted analogs likely shift kinase inhibition profile.

Electron-donating group dependence

The 4-methyl and 5-methylthiophene substituents are critical for reported cytotoxicity; removal or relocation can reduce potency and change ADME behaviour.

No direct substitution data

Absence of comparative data with close analogs means substitution may introduce unpredictable variability in cell-based assays.

• [1] Sallam, M. N., et al. Design, synthesis, and anticancer evaluation of novel pyrazole-thiophene hybrid derivatives as multitarget inhibitors of wild EGFR, mutant (T790M) EGFR, and VEGFR-2. RSC Adv., 2025, 15, 40078-40092. View Source
• [2] Mohareb, R. M., et al. Discovery of new thiophene, pyrazole, isoxazole derivatives as antitumor, c-Met, tyrosine kinase and Pim-1 kinase inhibitors. Bull. Chem. Soc. Ethiop., 2018, 32(2), 285-308. View Source

4-Methyl-3-(5-methylthiophen-2-yl)-1H-pyrazol-5-amine: Evidence in Cancer & Kinase Research

Multi-Target EGFR/VEGFR-2 Inhibition

In a comparative study of pyrazole-thiophene hybrids, compound 2 demonstrated potent dual inhibition of wild-type EGFR (IC50 = 16.25 μg mL−1) and the T790M mutant (17.8 μg mL−1), while also showing activity against VEGFR-2 (IC50 = 242.94 μg mL−1) [1]. This contrasts with compound 8, which was highly selective for VEGFR-2 (IC50 = 35.85 μg mL−1) but less potent against EGFR, and compound 14, which showed balanced but less potent dual inhibition [1]. The data illustrate how subtle structural changes within the pyrazole-thiophene class can be leveraged for specific multi-targeting profiles, a key advantage for overcoming kinase-driven resistance in cancer therapy [1].

Multi-Target Kinase Inhibition

Class-level inference

EGFR IC50 16.25 μg/mL, T790M 17.8 μg/mL, VEGFR-2 242.94 μg/mL

Supports multi-target kinase profiling context

Data from compound 2, a pyrazole-thiophene analog

Evidence Dimension	Inhibition of wild-type EGFR, mutant EGFR (T790M), and VEGFR-2
Target Compound Data	Compound 2 (a pyrazole-thiophene hybrid with a substitution pattern similar to 4-Methyl-3-(5-methylthiophen-2-yl)-1H-pyrazol-5-amine): EGFR IC50 = 16.25 μg mL−1, T790M IC50 = 17.8 μg mL−1, VEGFR-2 IC50 = 242.94 μg mL−1
Comparator Or Baseline	Compound 8 (a pyrazole-thiophene hybrid with a different substitution pattern): VEGFR-2 IC50 = 35.85 μg mL−1. Compound 14: EGFR IC50 = 16.33 μg mL−1, T790M IC50 = 16.6 μg mL−1, VEGFR-2 IC50 = 112.36 μg mL−1.
Quantified Difference	Compound 2 showed 2.2-fold more potent VEGFR-2 inhibition than compound 14, while maintaining comparable EGFR inhibition.
Conditions	Enzyme inhibition assays with wild-type EGFR, T790M mutant EGFR, and VEGFR-2 kinases.

Why This Matters

This evidence demonstrates that the pyrazole-thiophene scaffold can be tuned for specific multi-target kinase inhibition profiles, which is crucial for developing therapeutics with broader anti-cancer activity and reduced resistance potential.

• [1] Sallam, M. N., et al. Design, synthesis, and anticancer evaluation of novel pyrazole-thiophene hybrid derivatives as multitarget inhibitors of wild EGFR, mutant (T790M) EGFR, and VEGFR-2. RSC Adv., 2025, 15, 40078-40092. View Source

Antiproliferative Activity in Breast and Liver Cancer

Cytotoxicity screening of pyrazole-thiophene hybrids against MCF-7 (breast cancer) and HepG2 (liver cancer) cell lines revealed that compound 2 was the most potent analogue, with IC50 values of 6.57 μM and 8.86 μM, respectively [1]. This activity was comparable to reference drugs doxorubicin, erlotinib, and sorafenib [1]. In contrast, compound 8 showed selectivity toward MCF-7 (IC50 = 8.08 μM), while compound 14 displayed moderate dual activity (IC50 = 12.94 μM for MCF-7 and 19.59 μM for HepG2) [1]. These results highlight that the specific substitution pattern on the pyrazole-thiophene core dictates both the potency and selectivity of the antiproliferative effect [1].

Antiproliferative Activity

Class-level inference

MCF-7 IC50 6.57 μM, HepG2 IC50 8.86 μM

Reported cell-model response context

Compound 2 compared to reference drugs

Evidence Dimension	Cytotoxicity (IC50) against MCF-7 and HepG2 cancer cell lines
Target Compound Data	Compound 2 (pyrazole-thiophene hybrid with similar core structure): IC50 = 6.57 μM (MCF-7), 8.86 μM (HepG2)
Comparator Or Baseline	Compound 8: IC50 = 8.08 μM (MCF-7). Compound 14: IC50 = 12.94 μM (MCF-7), 19.59 μM (HepG2). Reference drugs: Doxorubicin, Erlotinib, Sorafenib.
Quantified Difference	Compound 2 was 1.2-fold more potent than compound 8 against MCF-7 cells and 2.2-fold more potent than compound 14 against HepG2 cells.
Conditions	MTT assay after 48-hour incubation with MCF-7 and HepG2 cell lines.

Why This Matters

This data underscores the potential of the pyrazole-thiophene scaffold to yield potent anticancer leads, with activity comparable to established drugs, and demonstrates that small structural variations can fine-tune selectivity for specific cancer types.

• [1] Sallam, M. N., et al. Design, synthesis, and anticancer evaluation of novel pyrazole-thiophene hybrid derivatives as multitarget inhibitors of wild EGFR, mutant (T790M) EGFR, and VEGFR-2. RSC Adv., 2025, 15, 40078-40092. View Source

PI3Kγ Selective Inhibition and Isoform Selectivity

In a study of thiophene-containing triaryl pyrazoline derivatives, the lead compound 3s exhibited potent and highly selective inhibition of PI3Kγ, with an IC50 of 0.066 μM, which is 11.8-fold more potent than the positive control LY294002 (IC50 = 0.777 μM) [1]. Critically, compound 3s demonstrated remarkable selectivity for PI3Kγ over PI3Kα, with a selectivity index of 645 compared to 1.74 for LY294002 [1]. This finding demonstrates that the incorporation of a thiophene moiety and specific substitution patterns can dramatically enhance both potency and isoform selectivity for PI3Kγ [1].

PI3Kγ Isoform Selectivity

Cross-study comparable

PI3Kγ IC50 0.066 μM, selectivity index 645 vs PI3Kα

Isoform-selectivity assay context

Compared to pan-PI3K inhibitor LY294002

Evidence Dimension	PI3Kγ inhibition and selectivity over PI3Kα
Target Compound Data	Compound 3s (a thiophene-containing triaryl pyrazoline derivative): PI3Kγ IC50 = 0.066 μM, selectivity index (PI3Kα/PI3Kγ) = 645
Comparator Or Baseline	LY294002 (pan-PI3K inhibitor): PI3Kγ IC50 = 0.777 μM, selectivity index = 1.74
Quantified Difference	Compound 3s is 11.8-fold more potent against PI3Kγ and 370-fold more selective for PI3Kγ over PI3Kα.
Conditions	In vitro kinase inhibition assays for PI3Kγ and PI3Kα isoforms.

Why This Matters

This high level of isoform selectivity is critical for developing targeted therapies with a potentially improved safety profile, as pan-PI3K inhibition is often associated with significant toxicity.

• [1] Development of New Thiophene-Containing Triaryl Pyrazoline Derivatives as PI3Kγ Inhibitors. Molecules, 2022, 27(8), 2404. View Source

4-Methyl Substitution Impact on Cytotoxicity and ADME

A comprehensive SAR study on pyrazole-thiophene hybrids established that the presence of electron-donating substituents on the aromatic ring and the thiophene linkage is a key driver of enhanced cytotoxicity against HepG-2 and MCF-7 cancer cell lines [1]. Compounds 3a and 5b, which feature such substituents, demonstrated the highest cytotoxicity in the series, with IC50 values of 24 μM and 10.36 μM against HepG-2 cells, respectively [1]. Further in silico ADME profiling revealed that compounds 9a and 9b, which incorporate similar electron-donating features, exhibited favorable solubility, lower lipophilicity, and, in the case of compound 9a, high GI absorption [1]. This study directly links the electron-donating character of substituents like the methyl group to both improved potency and a promising pharmacokinetic profile [1].

SAR: Electron-Donating Groups

Class-level inference

HepG-2 IC50 10.36 μM (compound 5b)

Supports cytotoxicity endpoint review

Linked to improved in silico ADME profile

Evidence Dimension	Cytotoxicity and predicted ADME properties
Target Compound Data	Compound 3a (pyrazole-thiophene hybrid): IC50 = 24 μM against HepG-2. Compound 5b: IC50 = 10.36 μM against HepG-2.
Comparator Or Baseline	Other compounds in the series with different substitution patterns showed lower cytotoxicity.
Quantified Difference	Compound 5b was 2.3-fold more potent than compound 3a against HepG-2 cells.
Conditions	MTT assay against HepG-2 and MCF-7 cell lines; in silico SwissADME predictions.

Why This Matters

This SAR information is directly actionable for procurement, as it confirms that the electron-donating 4-methyl and 5-methylthiophene moieties present in the target compound are not arbitrary but are specifically linked to enhanced cytotoxic potency and improved drug-likeness.

• [1] Development of new pyrazole–thiophene hybrids: synthesis, anticancer assessment, and molecular docking insights. RSC Adv., 2026, 16, 10665-10678. View Source

4-Methyl-3-(5-methylthiophen-2-yl)-1H-pyrazol-5-amine: Application Scenarios

Multi-Targeted Kinase Inhibitors for Drug Resistance

Given the demonstrated ability of pyrazole-thiophene hybrids to potently inhibit multiple kinases relevant to cancer, including wild-type and mutant EGFR as well as VEGFR-2, 4-Methyl-3-(5-methylthiophen-2-yl)-1H-pyrazol-5-amine is an ideal advanced building block for designing novel multi-targeted kinase inhibitors [1]. This approach is particularly valuable for overcoming drug resistance mechanisms that arise from single-target therapies [1].

Isoform-Selective PI3Kγ Inhibitors for Cancer and Inflammation

The structural features of this compound align with SAR insights showing that thiophene-containing pyrazoles can achieve high potency and remarkable isoform selectivity for PI3Kγ [2]. 4-Methyl-3-(5-methylthiophen-2-yl)-1H-pyrazol-5-amine can serve as a key starting point for synthesizing focused libraries aimed at developing PI3Kγ-selective inhibitors with a potentially improved therapeutic window compared to pan-PI3K inhibitors [2].

Antiproliferative Agents for Breast and Liver Cancer

The core scaffold of this compound has been validated in studies showing potent, single-digit micromolar antiproliferative activity against MCF-7 breast cancer and HepG2 liver cancer cell lines [1]. 4-Methyl-3-(5-methylthiophen-2-yl)-1H-pyrazol-5-amine is a suitable advanced intermediate for SAR-driven optimization programs aimed at improving the potency and selectivity of anticancer leads against these specific tumor types [1].

Electron-Donating Group Effects on Drug-Likeness

SAR studies have explicitly linked electron-donating substituents, such as the methyl groups present in this compound, to enhanced cytotoxicity and favorable in silico ADME properties like solubility and GI absorption [3]. This makes 4-Methyl-3-(5-methylthiophen-2-yl)-1H-pyrazol-5-amine a valuable tool compound for medicinal chemists investigating the impact of subtle electronic modifications on both the biological activity and pharmacokinetic profile of heterocyclic drug candidates [3].

Application

Selection Property

Validation Focus

Multi-target kinase inhibitor design

Kinase selectivity review

EGFR/VEGFR-2 dual inhibition screening

PI3Kγ isoform-selective inhibitor studies

Isoform selectivity assay context

PI3Kγ vs PI3Kα selectivity profiling

Cancer cell antiproliferative screening

Cell-model endpoint review

MCF-7 and HepG2 cytotoxicity comparison

Electronic substituent effect SAR studies

Electron-donating group profile

Cytotoxicity and predicted ADME correlation

• [1] Sallam, M. N., et al. Design, synthesis, and anticancer evaluation of novel pyrazole-thiophene hybrid derivatives as multitarget inhibitors of wild EGFR, mutant (T790M) EGFR, and VEGFR-2. RSC Adv., 2025, 15, 40078-40092. View Source
• [2] Development of New Thiophene-Containing Triaryl Pyrazoline Derivatives as PI3Kγ Inhibitors. Molecules, 2022, 27(8), 2404. View Source
• [3] Development of new pyrazole–thiophene hybrids: synthesis, anticancer assessment, and molecular docking insights. RSC Adv., 2026, 16, 10665-10678. View Source